1-(3-Fluoropiperidin-1-yl)-2-(methylamino)ethan-1-one
Overview
Description
Synthesis Analysis
This involves detailing the methods and reagents used to synthesize the compound. For example, the synthesis of a similar compound, 1-Trifluoroacetyl piperidine, involves the use of diethylene glycol dimethyl ether .Physical And Chemical Properties Analysis
This involves studying the compound’s physical and chemical properties, such as its density, melting point, boiling point, and solubility. For example, 1-Trifluoroacetyl piperidine has a density of 1.226 g/mL at 25 °C .Scientific Research Applications
Fluorinated Piperidines as Medicinal Intermediates
A synthetic route towards new 1-alkyl-3-aminomethyl-3-fluoropiperidines was developed, demonstrating their importance as building blocks in medicinal chemistry. These compounds have shown utility in creating various pharmacologically active molecules, indicating the potential of fluorinated piperidines, including those structurally related to 1-(3-Fluoropiperidin-1-yl)-2-(methylamino)ethan-1-one, in drug development (Van Hende et al., 2009).
Synthesis of Complex Fluorinated Molecules
Efforts in the synthesis of complex fluorinated molecules for pharmaceutical applications demonstrate the importance of fluorinated intermediates. For example, the stereoselective synthesis of (S)-3-(methylamino)-3-((R)-pyrrolidin-3-yl)propanenitrile, a key intermediate for producing fluoroquinolone antibiotics, underscores the critical role of such intermediates in developing treatments against resistant pathogens (Lall et al., 2012).
Chemosensors for Biological Applications
The synthesis of chemosensors capable of detecting Zn2+ concentrations in living cells demonstrates the broader utility of fluorinated compounds in biological sensing technologies. These sensors, including those derived from fluorinated piperidine analogs, offer significant potential for monitoring essential metal ions in biological and environmental samples, highlighting the versatility of fluorinated compounds in scientific research (Park et al., 2015).
Development of Antimicrobial Agents
Research on the synthesis and characterization of fluorobenzo[d]thiazole amides, including efforts to synthesize fluorinated amides as antimicrobial and antifungal agents, indicates the potential of fluorinated compounds in addressing the need for new antimicrobials. These studies showcase the role of fluorinated intermediates in developing novel compounds with significant bioactivity (Pejchal et al., 2015).
Safety and Hazards
properties
IUPAC Name |
1-(3-fluoropiperidin-1-yl)-2-(methylamino)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15FN2O/c1-10-5-8(12)11-4-2-3-7(9)6-11/h7,10H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHMVIGOGOGPGRK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(=O)N1CCCC(C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Fluoropiperidin-1-yl)-2-(methylamino)ethan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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